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Compound of Interest

Compound Name: Enkephalin(1-3)

Cat. No.: B1682048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical guidance for

handling Enkephalin(1-3), also known as Tyr-Gly-Gly. While some safety data sheets (SDS)

for related enkephalin compounds suggest they are not classified as hazardous substances, a

precautionary approach is recommended due to their opioid peptide nature and the potential

for biological activity.[1] Handle all enkephalin compounds with care, adhering to good

laboratory practices and the specific guidance outlined below.

Personal Protective Equipment (PPE)
The primary routes of exposure to be controlled are inhalation, dermal contact, and eye

contact.[2] Therefore, a comprehensive PPE strategy is crucial. The selection of PPE should be

based on a risk assessment of the specific procedures being performed.

Recommended PPE for Handling Enkephalin(1-3):
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PPE Category
Minimum
Recommendation

High-Risk Operations (e.g.,
handling large quantities,
potential for
aerosolization)

Hand Protection Nitrile gloves.[3][4]
Double gloving with nitrile

gloves.[5]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.[1][3][6]

A face shield in addition to

safety goggles.[7]

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area.[4]

A NIOSH-approved N95,

P100, or equivalent respirator

should be used if there is a risk

of inhaling dust or aerosols.[5]

[6][7]

Body Protection A standard laboratory coat.

A disposable gown or coveralls

to provide additional protection

against contamination.[5][7]

Always inspect gloves for integrity before use and dispose of them properly after handling the

material.[4] Wash hands thoroughly after removing gloves.

Operational Plan for Safe Handling
Engineering Controls:

Ventilation: Handle Enkephalin(1-3) in a well-ventilated area. For procedures that may

generate dust or aerosols, a chemical fume hood is recommended.[3][8]

Designated Area: Whenever possible, designate a specific area for handling potent

compounds to prevent cross-contamination.

Safe Handling Practices:

Avoid Dust Formation: Enkephalin(1-3) is typically a solid or lyophilized powder. Handle it

carefully to avoid creating dust.[4][8][9]
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[4][9]

Hygiene: Do not eat, drink, or smoke in areas where Enkephalin(1-3) is handled.[4] Wash

hands thoroughly before and after handling.[4]

Emergency Procedures
Spill Response:

Evacuate the immediate area if a significant spill occurs.

Wear appropriate PPE as outlined in the "High-Risk Operations" column of the PPE table.

For small spills, gently sweep up the solid material, avoiding dust generation, and place it

into a suitable, labeled container for disposal.[4][9]

Clean the spill area with a suitable laboratory disinfectant or detergent and water.

For large spills, follow your institution's emergency procedures.

First Aid Measures:

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15

minutes, also under the eyelids.[4] Seek medical attention.

In case of skin contact: Immediately wash the affected area with soap and plenty of water.[3]

Remove any contaminated clothing.[3] If irritation persists, seek medical attention. Do not

use hand sanitizer as it may increase absorption.[5]

If inhaled: Move the person to fresh air.[3][10] If they are not breathing, give artificial

respiration. Seek medical attention.

If swallowed: Rinse the mouth with water.[3][9] Do NOT induce vomiting.[1] Seek immediate

medical attention.[3]

Disposal Plan
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Waste Disposal: Dispose of Enkephalin(1-3) waste and any contaminated materials (e.g.,

gloves, wipes, containers) as hazardous waste in accordance with all applicable federal,

state, and local regulations.[3] Do not allow the product to enter drains.[8][9]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[3]

PPE Selection Workflow for Handling Enkephalin(1-
3)
Caption: PPE selection workflow for Enkephalin(1-3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]

3. neuromics.com [neuromics.com]

4. fishersci.pt [fishersci.pt]

5. CCOHS: Opioids (including Fentanyl) - Precautions for first responders [ccohs.ca]

6. Occupational Safety and Health and Illicit Opioids: State of the Research on Protecting
Against the Threat of Occupational Exposure - PMC [pmc.ncbi.nlm.nih.gov]

7. PPE and Decontamination | Substance Use | CDC [cdc.gov]

8. echemi.com [echemi.com]

9. Page loading... [guidechem.com]

10. eurogentec.com [eurogentec.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Enkephalin(1-3)]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1682048?utm_src=pdf-body
https://www.neuromics.com/ittrium/reference/D8x1612x8x1
https://www.echemi.com/sds/leu-enkephalinsulfated-pid_Rock29247.html
https://www.guidechem.com/msds/107940-59-0.html
https://www.neuromics.com/ittrium/reference/D8x1612x8x1
https://www.benchchem.com/product/b1682048?utm_src=pdf-body
https://www.benchchem.com/product/b1682048?utm_src=pdf-body
https://www.benchchem.com/product/b1682048?utm_src=pdf-body
https://www.benchchem.com/product/b1682048?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-P0288/Leu5-Enkephalin-SDS-MedChemExpress.pdf
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_of_synthetic_opioids_for_law_enforcement_and_customs_officers_EN.pdf
https://www.neuromics.com/ittrium/reference/D8x1612x8x1
https://www.fishersci.pt/store/msds?partNumber=15418309&productDescription=5MG+Leu-Enkephalin%2C+amide&countryCode=PT&language=en
https://www.ccohs.ca/oshanswers/hsprograms/fentanyl.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9125692/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9125692/
https://www.cdc.gov/niosh/substance-use/fentanyl-healthcare-guidelines/ppe.html
https://www.echemi.com/sds/leu-enkephalinsulfated-pid_Rock29247.html
https://www.guidechem.com/msds/107940-59-0.html
https://www.eurogentec.com/assets/9a22e516-84d2-4469-899a-00d00e7d1837/sds-en-as-24334-met5-enkephalin.pdf
https://www.benchchem.com/product/b1682048#personal-protective-equipment-for-handling-enkephalin-1-3
https://www.benchchem.com/product/b1682048#personal-protective-equipment-for-handling-enkephalin-1-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1682048#personal-protective-equipment-for-
handling-enkephalin-1-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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